ethyl 4-[({[5-cyclohexyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[(5-cyclohexyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H27N5O3S/c1-2-31-22(30)18-10-12-19(13-11-18)24-20(29)16-32-23-26-25-21(17-8-4-3-5-9-17)28(23)27-14-6-7-15-27/h6-7,10-15,17H,2-5,8-9,16H2,1H3,(H,24,29)
• InChI Key: WILLSESFPIQHKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N3C=CC=C3)C4CCCCC4
• Molecular Formula: C23H27N5O3S
• Molecular Weight: 453.6 g/mol

Description

The compound appears to contain several functional groups and structural components, including an ethyl group, a benzoate group, a cyclohexyl group, a pyrrole ring, and a 1,2,4-triazole ring. These components suggest that the compound might be a heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The cyclohexyl group would add a degree of three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrole and 1,2,4-triazole rings, both of which are heterocycles and can participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the ethyl group and the benzoate group could influence its solubility.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many pyrrole-containing compounds, it could be of interest in medicinal chemistry.